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Compound of Interest

Compound Name: (R)-(-)-BMS 204352

Cat. No.: B1218510

Get Quote

Executive Hazard Summary
(R)-(-)-BMS 204352 (Flindokalner) is a potent, cell-permeable activator of Big Conductance

Calcium-Activated Potassium Channels (BK/Maxi-K) and KCNQ channels.[1] While it is a

valuable tool for neuroprotection and stroke research, its high biological activity necessitates a

strict containment strategy.

Critical Hazard Classifications (GHS):

Acute Toxicity (Dermal): Category 3 (H311 - Toxic in contact with skin).[1][2]

Acute Toxicity (Inhalation): Category 3 (H331 - Toxic if inhaled).[1][2]

Reproductive Toxicity: Category 1B (H360 - May damage fertility or the unborn child).[1][2]

Target Organ Toxicity: H372 (Causes damage to organs through prolonged/repeated

exposure).[1][2]
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Scientist-to-Scientist Note: The primary operational risk is not just the compound itself, but its

standard formulation.[1] BMS 204352 is almost exclusively solubilized in DMSO (Dimethyl

Sulfoxide).[1] DMSO is a potent carrier solvent that can transport dissolved small molecules

directly through intact skin and into the bloodstream. Treat any DMSO solution of this compound

as an immediate systemic injection risk.

Biological Mechanism & Risk Logic
To understand the safety protocol, one must understand the compound's mechanism. BMS

204352 functions by increasing the open probability of potassium channels, leading to cellular

hyperpolarization.

Physiological Impact of Accidental Exposure
Accidental systemic absorption (inhalation of dust or dermal absorption via DMSO) can trigger

a cascade of hyperpolarization events in excitable tissues:

Vascular Smooth Muscle: Massive relaxation

Severe Hypotension (Shock).

Neuronal Tissue: Dampening of excitability

CNS Depression / Drowsiness / Ataxia.

Accidental Exposure
(Dermal/Inhalation) Target: BK (KCa1.1) & KCNQ ChannelsSystemic Absorption Efflux of K+ Ions

(Hyperpolarization)
Increases Open Probability

Vascular Smooth
Muscle Relaxation

Neuronal
Inhibition

CLINICAL RISK:
Hypotension & CNS Depression
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Figure 1: Mechanistic pathway of toxicity.[1] The safety protocols below are designed to break

the "Exposure" link at the source.

Personal Protective Equipment (PPE) Matrix
Do not rely on a "one size fits all" approach. PPE must scale with the physical state of the

compound.

Table 1: Tiered PPE Requirements

Component
Scenario A: Dry

Solid Handling

(Weighing)

Scenario B: Solution

Handling

(DMSO/Ethanol)
Rationale

Respiratory

N95 / P100 Respirator

(if outside hood)

Preferred: Active

Fume Hood

Fume Hood

Mandatory (Aerosol

risk is low, but vapor

inhalation of solvent is

possible)

H331 (Toxic if

inhaled).[1] Dusts are

easily aerosolized by

static.

Hand Protection

Double Nitrile Gloves

(Outer: 5 mil, Inner: 4

mil)

Laminate / Silver

Shield (Preferred) OR

Double Nitrile

(Change immediately

upon splash)

DMSO permeates

nitrile in <5 mins.[1]

BMS 204352 is H311

(Toxic Dermal).[1][2]

Eye Protection
Chemical Safety

Goggles

Chemical Safety

Goggles + Face

Shield (if volume >

10mL)

Prevent mucous

membrane absorption.

[1]

Body Defense
Lab Coat (Buttoned,

long sleeve)

Lab Coat +

Impervious Apron

DMSO splashes soak

through cotton coats

instantly.[1]

Operational Protocols
Protocol A: Safe Weighing (The Static Risk)
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BMS 204352 is a crystalline solid that can carry a static charge, causing "fly-away" powder that

contaminates the balance area.[1]

Engineering Control: Operate inside a certified chemical fume hood.

Static Mitigation: Use an anti-static gun or ionizer bar on the spatula and weigh boat before

touching the powder.

Containment: Weigh into a pre-tared vial, not onto open paper. Cap the vial immediately after

transfer.

Decontamination: Wipe the balance area with a detergent-soaked tissue (wet wipe) before

removing hands from the hood.[1] Do not use dry paper towels (creates more static/dust).[1]

Protocol B: Solubilization (The DMSO Danger Zone)
This is the highest-risk step.[1]

Preparation: Calculate the volume of DMSO required for your stock (typically 10-100 mM).[1]

Syringe Technique: Do not pour DMSO. Use a syringe or positive-displacement pipette to

add solvent to the vial.

Pressure Equalization: When injecting solvent into a sealed vial, insert a second "vent"

needle (with a 0.2µm filter) to prevent over-pressurization and spray-back.

Vortexing: Vortex with the lid tightly secured. Hold the vial with a fresh Kimwipe to detect any

microscopic leaks immediately.
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Figure 2: Solubilization workflow emphasizing containment.[1]

Emergency Response & Disposal
Spill Management

Solid Spill: Do not sweep dry. Cover with wet paper towels (water or oil-soaked) to prevent

dust generation, then wipe up.[1]

DMSO Solution Spill:

Evacuate the immediate area (vapors).
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Don Silver Shield/Laminate gloves (Nitrile provides insufficient protection against DMSO

for cleanup durations).

Absorb with vermiculite or specific organic spill pads.

Clean surface with 10% bleach followed by ethanol.

Disposal
Waste Stream: All solid waste, pipette tips, and contaminated gloves must be incinerated.[1]

Do not use general trash.

Liquid Waste: Segregate into "Halogenated/Organic Solvent" waste streams. Label clearly as

"Contains Toxic K+ Channel Opener."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.caymanchem.com/product/29378/bms-204352
https://cdn.caymanchem.com/cdn/msds/15321m.pdf
https://cdn.caymanchem.com/cdn/insert/29378.pdf
https://pubmed.ncbi.nlm.nih.gov/12481191/
https://pubmed.ncbi.nlm.nih.gov/12481191/
https://www.bioworld.com/articles/552485-preclinical-and-clinical-experience-with-bms-204352-a-maxi-k-channel-opener-discussed-at-efns?v=preview
https://resources.rndsystems.com/pdfs/tocris_msds/4778_sds.pdf?1760753041
https://documents.tocris.com/pdfs/tocris_msds/2073_sds.pdf?1631167078
https://www.tocris.com/support/safety
https://www.benchchem.com/product/b1218510/docs#operational-safety-handling-guide-r-bms-204352-maxipost
https://www.benchchem.com/product/b1218510/docs#operational-safety-handling-guide-r-bms-204352-maxipost
https://www.benchchem.com/product/b1218510/docs#operational-safety-handling-guide-r-bms-204352-maxipost
https://www.benchchem.com/product/b1218510/docs#operational-safety-handling-guide-r-bms-204352-maxipost
https://www.benchchem.com/product/b1218510?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218510?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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